1-(Bromomethyl)-3,5-bis(methoxymethoxy)-benzene
Overview
Description
Bromomethyl methyl ether and 1-Bromo-2-(methoxymethoxy)ethane are similar compounds. They are used as reagents in organic synthesis .
Synthesis Analysis
Protodeboronation of pinacol boronic esters has been reported, which could potentially be relevant to the synthesis of bromomethyl compounds .Molecular Structure Analysis
The molecular structure of these compounds typically involves a bromine atom attached to a carbon atom, which is also attached to an oxygen atom and another carbon atom .Chemical Reactions Analysis
Bromomethyl compounds can participate in various chemical reactions. For instance, bromomethyl cyclopropane can be synthesized via an α-bromoketone .Physical and Chemical Properties Analysis
Bromomethyl methyl ether has a boiling point of 87 °C and a density of 1.531 g/mL at 25 °C . 1-Bromo-2-(methoxymethoxy)ethane has a boiling point of 116-117 °C and a density of 1.448 g/mL at 25 °C .Scientific Research Applications
Synthesis and Organometallic Applications
- Organometallic Synthesis : A study on 1-Bromo-3,5-bis(trifluoromethyl)benzene, which is closely related to the compound , discussed its preparation and use in organometallic synthesis. This compound was utilized to create synthetically useful reactions with phenylmagnesium, -lithium, and -copper intermediates (Porwisiak & Schlosser, 1996).
Electro-Synthetic Applications
- Paired Diels–Alder Electro-Synthetic Reaction : Another study explored the electrochemical reduction of 1,2-bis(bromomethyl)benzene in the presence of 1,4-hydroquinone. This process demonstrated a paired green electro-synthesis method, indicating potential applications in synthetic organic electrochemistry (Habibi, Pakravan, & Nematollahi, 2014).
Photophysical Behavior and Macrocycles
- Thia-Aza Macrocycles with Fluorescent Properties : Research on the synthesis and photophysical behavior of thia-aza macrocycles with 9-anthracenylmethyl moiety as a fluorescent appendage used 1,3-Bis(bromomethyl)-2-methoxy-5-methylbenzene. These macrocycles showed significant fluorescence upon addition of transition metal ions, hinting at their potential in developing new fluorescent materials (Singh & Kumar, 2007).
Polymer Synthesis
- Polyether Synthesis : A study investigated the polyaddition of 1,4-bis[(3-ethyl-3-oxetanyl)methoxymethyl]benzene with other compounds. The research focused on creating high molecular weight polymers with pendant primary hydroxyl groups, highlighting the versatility of such compounds in advanced polymer synthesis (Nishikubo, Kameyama, Ito, Nakajima, & Miyazaki, 1999).
Crystal Structure Analysis
- Supramolecular Chemistry : The crystal structures of 1-bromo and 1-iodo derivatives of 3,5-bis(1,3-oxazolin-2-yl)benzene were analyzed for their supramolecular features, such as hydrogen bonding and π–π interactions. This study provides insights into the structural characteristics of such compounds in crystallography (Stein, Hoffmann, & Fröba, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(bromomethyl)-3,5-bis(methoxymethoxy)benzene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrO4/c1-13-7-15-10-3-9(6-12)4-11(5-10)16-8-14-2/h3-5H,6-8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIXWZGWUGNOKPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=CC(=CC(=C1)CBr)OCOC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30704488 | |
Record name | 1-(Bromomethyl)-3,5-bis(methoxymethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30704488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
799242-29-8 | |
Record name | 1-(Bromomethyl)-3,5-bis(methoxymethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30704488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.